Cas no 2228985-92-8 (4-amino-1-(5-methyl-1,2-oxazol-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(5-methyl-1,2-oxazol-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228985-92-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5979238
• PubChem ID: 165757815
• Update Time: 2025-11-03

4-amino-1-(5-methyl-1,2-oxazol-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(5-methyl-1,2-oxazol-3-yl)cyclohexane-1-carboxylic acid
• EN300-1815887
• 2228985-92-8

• Inchi： 1S/C11H16N2O3/c1-7-6-9(13-16-7)11(10(14)15)4-2-8(12)3-5-11/h6,8H,2-5,12H2,1H3,(H,14,15)
• InChI Key： VKJZRWMEZMYOLD-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C)ON=2)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 89.4Ų

Additional information on 4-amino-1-(5-methyl-1,2-oxazol-3-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-amino-1-(5-methyl-1,2-oxazol-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228985-92-8)

The compound 4-amino-1-(5-methyl-1,2-oxazol-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228985-92-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its distinctive combination of a cyclohexane core, an amino functional group, and a 5-methyl-1,2-oxazol-3-yl moiety makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, especially in the context of targeting neurological disorders and inflammatory diseases, which are among the most searched topics in modern pharmacology.

In recent years, the demand for heterocyclic compounds like 4-amino-1-(5-methyl-1,2-oxazol-3-yl)cyclohexane-1-carboxylic acid has surged due to their versatility in drug design. The presence of the oxazole ring, a five-membered heterocycle containing oxygen and nitrogen, is particularly noteworthy. This structural feature is often associated with enhanced bioavailability and metabolic stability, two critical factors in the development of orally active drugs. As the pharmaceutical industry shifts toward precision medicine and personalized therapies, compounds like this are increasingly explored for their ability to interact with specific biological targets.

The cyclohexane backbone of this molecule contributes to its conformational rigidity, which can be advantageous in designing enzyme inhibitors or receptor modulators. This property aligns with the growing trend of structure-based drug design, a hot topic in AI-driven drug discovery platforms. Many researchers are now leveraging computational chemistry tools to predict the binding affinity and pharmacokinetic profile of such compounds, reducing the time and cost associated with traditional drug development. The amino group further enhances its potential as a hydrogen bond donor, facilitating interactions with biological macromolecules.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, which are frequently searched in academic and medical databases. The 5-methyl-1,2-oxazol-3-yl moiety may confer neuroprotective effects, as similar structures have been reported to modulate glutamate receptors or oxidative stress pathways. Given the rising global prevalence of these conditions, the exploration of 4-amino-1-(5-methyl-1,2-oxazol-3-yl)cyclohexane-1-carboxylic acid could open new avenues for therapeutic intervention.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality offers opportunities for further derivatization, making it a valuable intermediate in multi-step organic synthesis. This aligns with the increasing demand for custom synthesis services in the pharmaceutical and biotechnology sectors. Additionally, its potential applications in peptide mimetics and prodrug development are areas of active investigation, reflecting broader industry trends toward biocompatible materials and sustainable chemistry.

In conclusion, 4-amino-1-(5-methyl-1,2-oxazol-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228985-92-8) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications resonate with current research priorities, including drug repurposing, targeted therapy, and green chemistry. As scientific inquiries into this compound continue, it may well emerge as a key player in the next generation of bioactive molecules.